1'-(2-Fluorobenzoyl)spiro[2-benzofuran-3,3'-piperidine]-1-one

• IUPAC Name: 1'-(2-fluorobenzoyl)spiro[2-benzofuran-3,3'-piperidine]-1-one
• InChI: InChI=1S/C19H16FNO3/c20-16-9-4-2-7-14(16)17(22)21-11-5-10-19(12-21)15-8-3-1-6-13(15)18(23)24-19/h1-4,6-9H,5,10-12H2
• InChI Key: QVWHZAAYLDQXNC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CN(C1)C(=O)C3=CC=CC=C3F)C4=CC=CC=C4C(=O)O2
• Molecular Formula: C19H16FNO3
• Molecular Weight: 325.3 g/mol

Description

Benzofuran compounds are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

The synthesis of a novel spiro[1-benzofuran-2,4′-piperidin]-3-one scaffold has been achieved in five steps with an overall yield of 47%. Benzofuran rings have been constructed by unique methods such as a free radical cyclization cascade and proton quantum tunneling.

Molecular Structure Analysis

Piperidines are six-membered heterocycles including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Benzofuran is a heterocyclic compound having a benzofuran ring as a core, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Benzofuran derivatives have been developed and utilized as anticancer agents. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade.

Scientific Research Applications

Anti-Tumor Activity

. For example, a series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds have been obtained by microwave-assisted synthesis (MWI). .

Antibacterial Activity

. They could potentially be used in the development of new antibiotics.

Anti-Oxidative Activity

. This means they could potentially be used in treatments for diseases caused by oxidative stress.

Anti-Viral Activity

. .

Anticancer Agents

.

Synthesis of Complex Benzofuran Derivatives

. .

Drug Prospects

. .

Construction of Benzofuran Rings

. .

Mechanism of Action

While the specific mechanism of action for “1’-(2-Fluorobenzoyl)spiro[2-benzofuran-3,3’-piperidine]-1-one” is not available, benzofuran compounds have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. The broad range of clinical uses of benzofuran derivatives indicates the diverse pharmacological activities of this series of compounds, so benzofuran and its derivatives have attracted much attention owing to their biological activities.